Cas no 476482-37-8 (3-methyl-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

3-Methyl-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a purine derivative with a phenylpiperazine substituent, exhibiting potential pharmacological relevance due to its structural features. The compound's purine core, combined with the 4-phenylpiperazine moiety, suggests interactions with adenosine or dopamine receptor systems, making it of interest in neuropharmacology research. Its synthetic accessibility and well-defined chemical properties facilitate further derivatization and structure-activity studies. The presence of both hydrogen bond donors and acceptors enhances its binding affinity to biological targets, while the methyl group at the 3-position may influence metabolic stability. This compound serves as a valuable intermediate for exploring novel therapeutic agents targeting CNS disorders.
3-methyl-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure
476482-37-8 structure
Product Name:3-methyl-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
CAS No:476482-37-8
MF:C16H18N6O2
MW:326.353122234344
CID:2199007
PubChem ID:950416
Update Time:2025-08-04

3-methyl-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 3-METHYL-8-(4-PHENYL-1-PIPERAZINYL)-3,7-DIHYDRO-1H-PURINE-2,6-DIONE
    • 3-methyl-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
    • 3-methyl-8-(4-phenylpiperazinyl)-1,3,7-trihydropurine-2,6-dione
    • 476482-37-8
    • CS-0300836
    • 648-546-4
    • AKOS005486269
    • AB01136434-02
    • 3-methyl-8-(4-phenylpiperazin-1-yl)-7H-purine-2,6-dione
    • 6-hydroxy-3-methyl-8-(4-phenylpiperazin-1-yl)-3,9-dihydro-2H-purin-2-one
    • 3-Methyl-8-(4-phenylpiperazin-1-yl)-3,9-dihydro-1h-purine-2,6-dione
    • F1342-0067
    • AKOS001294515
    • 3-methyl-8-(4-phenylpiperazin-1-yl)-1H-purine-2,6(3H,7H)-dione
    • NCGC00280872-01
    • Z223825820
    • UPCMLD0ENAT5732028:001
    • STK560929
    • BAS 05968917
    • Salor-int l217972-1ea
    • Inchi: 1S/C16H18N6O2/c1-20-13-12(14(23)19-16(20)24)17-15(18-13)22-9-7-21(8-10-22)11-5-3-2-4-6-11/h2-6H,7-10H2,1H3,(H,17,18)(H,19,23,24)
    • InChI Key: LQBFCIIZJATTIV-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N(C)C(N1)=O)N=C(N2)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 326.14912384Da
  • Monoisotopic Mass: 326.14912384Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 501
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 84.6Ų

3-methyl-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>

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Additional information on 3-methyl-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Exploring the Potential of 3-methyl-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 476482-37-8) in Modern Research

The compound 3-methyl-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 476482-37-8) has garnered significant attention in the scientific community due to its unique structural properties and potential applications. This purine derivative, characterized by its methyl group and phenylpiperazine moiety, offers a versatile platform for research in medicinal chemistry and drug development. Its molecular formula and intricate structure make it a subject of interest for researchers exploring novel therapeutic agents.

One of the key reasons behind the growing interest in 3-methyl-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is its potential role in targeting neurological and metabolic disorders. Recent studies have highlighted the importance of purine derivatives in modulating neurotransmitter systems, which could pave the way for new treatments for conditions like anxiety, depression, and cognitive impairments. The presence of the phenylpiperazine group in this compound further enhances its binding affinity to specific receptors, making it a promising candidate for further investigation.

In addition to its neurological applications, 3-methyl-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has also shown potential in the field of oncology. Researchers are exploring its ability to inhibit certain enzymes involved in cancer cell proliferation. The compound's unique structure allows it to interact with key molecular targets, offering a new avenue for the development of targeted cancer therapies. This aligns with the current trend in precision medicine, where the focus is on designing drugs that specifically target disease mechanisms with minimal side effects.

The synthesis and characterization of 3-methyl-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione have been detailed in several scientific publications, underscoring its reproducibility and stability. The compound's CAS No. 476482-37-8 serves as a unique identifier, ensuring accurate referencing in academic and industrial research. Its physicochemical properties, such as solubility and melting point, have been thoroughly documented, providing a solid foundation for future studies.

Another area where 3-methyl-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is making waves is in the development of neuroprotective agents. With the rising prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's, there is a pressing need for compounds that can protect neuronal cells from damage. Preliminary studies suggest that this purine derivative may exhibit neuroprotective effects, possibly through its interaction with oxidative stress pathways. This has sparked interest among researchers aiming to develop next-generation therapeutics for brain health.

The market for purine-based compounds is expanding rapidly, driven by their diverse applications in pharmaceuticals and biotechnology. 3-methyl-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is no exception, with several pharmaceutical companies exploring its commercial potential. Its versatility and efficacy make it a valuable asset in drug discovery pipelines, particularly in the development of central nervous system (CNS) drugs. As the demand for innovative treatments grows, this compound is poised to play a pivotal role in shaping the future of medicine.

From a regulatory perspective, 3-methyl-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione complies with safety and environmental standards, making it a viable candidate for large-scale production. Researchers and manufacturers are keen to optimize its synthesis process to ensure cost-effectiveness and scalability. The compound's stability under various conditions further enhances its appeal for industrial applications, ensuring consistent quality in research and development.

In conclusion, 3-methyl-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 476482-37-8) represents a fascinating area of study with broad implications for modern science. Its potential in treating neurological disorders, cancer, and other conditions underscores its importance in contemporary research. As scientists continue to unravel its mechanisms of action and therapeutic benefits, this compound is likely to remain at the forefront of innovative drug development. Whether you're a researcher, clinician, or industry professional, keeping an eye on the advancements related to this purine derivative is essential for staying ahead in the ever-evolving field of biomedical science.

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